5-(2-hydroxyethyl)-6-methyl-2-phenyl-1H-pyrazolo[3,4-b]pyridine-3,4(2H,7H)-dione

• IUPAC Name: 5-(2-hydroxyethyl)-6-methyl-2-phenyl-1,7-dihydropyrazolo[3,4-b]pyridine-3,4-dione
• InChI: InChI=1S/C15H15N3O3/c1-9-11(7-8-19)13(20)12-14(16-9)17-18(15(12)21)10-5-3-2-4-6-10/h2-6,19H,7-8H2,1H3,(H2,16,17,20)
• InChI Key: XAKLOEQMNBAQLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(N1)NN(C2=O)C3=CC=CC=C3)CCO
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

The compound “5-(2-hydroxyethyl)-6-methyl-2-phenyl-1H-pyrazolo[3,4-b]pyridine-3,4(2H,7H)-dione” is a complex organic molecule that contains several functional groups. It has a pyrazolo[3,4-b]pyridine core, which is a bicyclic heterocyclic aromatic compound with three nitrogen atoms located at 1, 2 and 7 positions. This core is substituted with a 2-hydroxyethyl group, a methyl group, and a phenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrazolo[3,4-b]pyridine core, followed by various substitution reactions to introduce the 2-hydroxyethyl, methyl, and phenyl groups. The exact synthetic route would depend on the available starting materials and the desired yield and purity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a bicyclic core. The pyrazolo[3,4-b]pyridine core is aromatic and stable, and allows for structural modifications at several positions.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups means that it could potentially undergo a wide range of reactions, including substitution, addition, and elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the presence of the polar 2-hydroxyethyl group and the nonpolar phenyl and methyl groups. Its melting and boiling points would depend on the strength of the intermolecular forces present in the compound.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidine derivatives, including the compound , serve as crucial building blocks for drug development. Their six-membered heterocyclic structure (containing one nitrogen and five carbon atoms) makes them valuable in constructing pharmaceutical agents. . The piperidine moiety is present in over twenty classes of pharmaceuticals, highlighting its significance.

Protection of Carboxyl Groups in Organic Synthesis

The compound’s 4-(2-hydroxyethyl)pyridine functionality acts as a reagent for protecting carboxyl groups by forming 2-(4-pyridyl)ethyl esters. .

Allosteric Modulators of Metabotropic Glutamate Receptor 2 (mGluR2)

3-(2-Hydroxyethyl)pyridine (also known as 3-pyridineethanol) plays a role in preparing allosteric modulators for mGluR2. .

Synthesis of Tetra- and Persubstituted Derivatives

Researchers have achieved facile synthesis of tetra- and persubstituted derivatives of pyrazolo[3,4-b]pyridine using trifluoracetic acid-catalyzed condensation. .

Biological Evaluation and Drug Discovery

Recent scientific advances have focused on evaluating the biological activity of synthetic and natural piperidines. Researchers explore their potential as drug candidates, emphasizing the piperidine scaffold. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with. Unfortunately, without more specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it to minimize the risk of exposure.

Future Directions

The future research directions involving this compound could be quite varied, given its complex structure and the potential for a wide range of reactions. It could be of interest in the fields of medicinal chemistry, materials science, or synthetic chemistry, among others.